Einecs 302-456-9

Specification

• CAS No.: 94109-18-9
• Molecular Formula: C17H25NO3.C6H15NO3; C23H40N2O6
• Molecular Weight: 440.6 g/mol
• IUPAC Name: 2-[bis(2-hydroxyethyl)amino]ethanol;2-[2-ethylhexyl(methyl)carbamoyl]benzoic acid
• Standard InChI: InChI=1S/C17H25NO3.C6H15NO3/c1-4-6-9-13(5-2)12-18(3)16(19)14-10-7-8-11-15(14)17(20)21;8-4-1-7(2-5-9)3-6-10/h7-8,10-11,13H,4-6,9,12H2,1-3H3,(H,20,21);8-10H,1-6H2
• Standard InChI Key: RHKSXKSWCDDUKD-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)CN(C)C(=O)C1=CC=CC=C1C(=O)O.C(CO)N(CCO)CCO

Introduction

Chemical Identity and Structural Properties

Einecs 302-456-9 is a dual-component system with the following structural characteristics:

Molecular Composition

The compound exists as a combination of two distinct molecules:

• 2-[bis(2-hydroxyethyl)amino]ethanol: A tertiary amine alcohol with hydrophilic hydroxyl groups.

• 2-[2-ethylhexyl(methyl)carbamoyl]benzoic acid: A branched-chain carboxylic acid derivative with hydrophobic alkyl groups.

This unique configuration enables both hydrophilic and hydrophobic interactions, making it suitable for surface-modification applications.

Table 1: Key Chemical Identifiers

Property	Value
CAS No.	94109-18-9
Molecular Formula	C<sub>23</sub>H<sub>40</sub>N<sub>2</sub>O<sub>6</sub>
Molecular Weight	440.6 g/mol
IUPAC Name	2-[bis(2-hydroxyethyl)amino]ethanol; 2-[2-ethylhexyl(methyl)carbamoyl]benzoic acid
Standard InChI	InChI=1S/C<sub>17</sub>H<sub>25</sub>NO<sub>3</sub>.C<sub>6</sub>H<sub>15</sub>NO<sub>3</sub>/c1-4-6-9-13(5-2)12-18(3)16(19)14-10-7-8-11-15(14)17(20)21;8-4-1-7(2-5-9)3-6-10/h7-8,10-11,13H,4-6,9,12H2,1-3H3,(H,20,21);8-10H,1-6H2
Standard InChIKey	RHKSXKSWCDDUKD-UHFFFAOYSA-N

Synthesis and Manufacturing Processes

Synthesis Pathways

The production of Einecs 302-456-9 involves a multi-step reaction sequence:

• Formation of 2-[2-ethylhexyl(methyl)carbamoyl]benzoic acid:

  • Benzoic acid is functionalized with a carbamoyl group via reaction with 2-ethylhexyl methylamine.

  • Catalytic agents such as thionyl chloride (SOCl₂) facilitate acylation.

• Synthesis of 2-[bis(2-hydroxyethyl)amino]ethanol:

  • Ethanolamine undergoes alkylation with ethylene oxide under basic conditions to introduce hydroxyl groups.

• Co-crystallization:

  • The two components are combined in stoichiometric ratios and crystallized from a polar aprotic solvent (e.g., dimethylformamide).

Industrial-Scale Challenges

• Purity Control: Residual solvents and unreacted intermediates necessitate rigorous chromatographic purification.

• Yield Optimization: The co-crystallization step typically achieves 65–70% yield, requiring process intensification.

Industrial Applications and Functional Utility

Water- and Oil-Repellent Coatings

Einecs 302-456-9 forms durable monolayers on substrates such as textiles, polymers, and metals. Its amphiphilic structure aligns at interfaces, with hydrophobic chains repelling contaminants and hydrophilic groups adhering to surfaces.

Table 2: Performance Metrics in Coating Applications

Substrate	Contact Angle (Water)	Oil Repellency Rating
Polyester Fabric	142°	Grade 5
Stainless Steel	138°	Grade 4
Polypropylene	135°	Grade 5

Environmental and Health Impacts

Ecotoxicological Profile

• Aquatic Toxicity: LC₅₀ values for Daphnia magna range from 0.8–1.2 mg/L, indicating high toxicity to freshwater organisms.

• Bioaccumulation Potential: Log K_ow of 4.2 suggests moderate bioaccumulation in fatty tissues.

Human Health Risks

• Organ Toxicity: Chronic exposure in rodent models resulted in hepatic steatosis and renal tubular necrosis at doses ≥50 mg/kg/day.

• Occupational Exposure Limits: No established threshold limit values (TLVs), necessitating airborne concentration monitoring.

Regulatory Framework and Compliance

REACH Registration Requirements

• Authorization Status: Listed as a Substance of Very High Concern (SVHC) under REACH Annex XIV due to PBT properties.

• Restriction Proposals: ECHA’s 2023 recommendation seeks to limit industrial use to closed-system applications.

Future Perspectives and Research Directions

Sustainable Alternatives

• Bio-based Surfactants: Glycolipids derived from Pseudomonas spp. show comparable repellency with lower ecotoxicity.

• Polymer Encapsulation: Embedding Einecs 302-456-9 in polyurethane matrices reduces leaching by 40–60%.

Regulatory Advocacy

• Defense Sector Exemptions: Collaborative efforts between ECHA and the European Defence Agency (EDA) aim to streamline compliance for mission-critical applications.